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Compound of Interest

Compound Name: Sequosempervirin B

Cat. No.: B15578533

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
Sequosempervirin B, a norlignan isolated from the coastal redwood, Sequoia sempervirens.
This document is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry, offering a centralized resource for the compound's
structural and analytical information.

Initial investigations indicate that the originally requested "Sequosempervirin B" from
Sequoiadendron giganteum is likely a misnomer, as the relevant scientific literature points to
the isolation of Sequosempervirin B from Sequoia sempervirens. The primary source of this
data is the 2005 publication by Zhang et al. in Chemistry & Biodiversity, titled "Norlignans from
Sequoia sempervirens".

While access to the complete, detailed experimental data from the primary literature is not
publicly available, this guide compiles the confirmed spectroscopic methodologies used in the
characterization of Sequosempervirin B and presents a generalized framework for its
analysis.

Spectroscopic Data Summary

The structural elucidation of Sequosempervirin B was accomplished through a combination of
advanced spectroscopic techniques. The following table summarizes the types of data
acquired, which are crucial for the confirmation of its chemical structure.
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Spectroscopic Technique Data Type
Mass Spectrometry (MS) High-Resolution Mass Spectrometry (HR-MS)
Nuclear Magnetic Resonance (NMR) 1H NMR (Proton)

13C NMR (Carbon-13)

2D NMR (COSY, HSQC, HMBC)

Wavenumber (cm~1) of functional group
Infrared (IR) Spectroscopy ibrafi
vibrations

UV-Visible (UV-Vis) Spectroscopy Wavelength of maximum absorption (Amax)

Experimental Protocols

The following sections outline the generalized experimental methodologies typically employed
for the isolation and spectroscopic analysis of norlignans like Sequosempervirin B from
Sequoia sempervirens.

Isolation of Sequosempervirin B

o Plant Material Collection and Preparation: Fresh plant material (leaves and branches) of
Sequoia sempervirens is collected and air-dried. The dried material is then ground into a fine
powder.

o Extraction: The powdered plant material is subjected to solvent extraction, typically using
methanol or acetone, to isolate the crude extract containing the desired compounds.

» Fractionation: The crude extract is then fractionated using liquid-liquid partitioning with
solvents of varying polarity (e.g., n-hexane, ethyl acetate, butanol) to separate compounds
based on their solubility.

o Chromatographic Purification: The fractions are further purified using a combination of
chromatographic techniques, such as column chromatography over silica gel, followed by
preparative High-Performance Liquid Chromatography (HPLC) to yield the pure
Sequosempervirin B.
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Spectroscopic Analysis

NMR Spectroscopy: *H and 3C NMR spectra are recorded on a high-field NMR
spectrometer. 2D NMR experiments, including Correlation Spectroscopy (COSY),
Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond
Correlation (HMBC), are performed to establish the connectivity of protons and carbons
within the molecule.

Mass Spectrometry: High-Resolution Mass Spectrometry (HR-MS) is used to determine the
exact molecular weight and elemental composition of Sequosempervirin B.

Infrared (IR) Spectroscopy: The IR spectrum is obtained to identify the presence of key
functional groups in the molecule.

UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum is recorded to analyze the
electronic transitions within the molecule, often indicating the presence of chromophores.

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for the isolation and structural elucidation

of Sequosempervirin B.
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Caption: A logical workflow for the isolation and spectroscopic analysis of Sequosempervirin

B.

Signaling Pathway of Spectroscopic Data Interpretation

The following diagram illustrates the logical relationship between the different spectroscopic

data types in determining the final chemical structure.
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Caption: The interplay of spectroscopic data in the structural elucidation of Sequosempervirin

B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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